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Compound of Interest

Compound Name: C16-Ceramide-d31

Cat. No.: B11939212

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
C16-Ceramide-d31, ensuring the safety of researchers, scientists, and drug development
professionals. The following procedures are based on established safety data for C16-
Ceramide and similar long-chain ceramides.

Hazard Identification and Personal Protective
Equipment (PPE)

Cl16-Ceramide is classified as a hazardous substance. It is crucial to use appropriate personal
protective equipment to minimize exposure and ensure safety. The primary hazards include
skin and eye irritation, potential respiratory tract irritation, and aquatic toxicity.[1][2][3]

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Category Specification Standard Compliance

) Tightly fitting safety goggles
Eye/Face Protection o7 i EN 166 (EU) or NIOSH (US)[4]
with side-shields.[4]

_ Chemical-resistant, impervious
Hand Protection o -
gloves (e.g., Nitrile rubber).

Laboratory coat, impervious
Skin and Body Protection clothing to prevent skin -
contact.[2][4]

Generally not required under
normal conditions with

Respiratory Protection adequate ventilation.[1] If dust -
is generated, use a respirator

with a particle filter.[1]

Operational and Handling Protocols

Adherence to proper handling and storage procedures is essential for maintaining the integrity
of C16-Ceramide-d31 and ensuring a safe laboratory environment.

Engineering Controls:
e Work in a well-ventilated area.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]

Handling Procedures:
» Preparation: Before handling, ensure all required PPE is correctly worn.
e Avoid Contact: Prevent contact with skin, eyes, and clothing.[2]

¢ Avoid Inhalation: Do not breathe dust.[2] Handle the compound in a way that minimizes dust
generation.
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e Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2][4] Do not eat,
drink, or smoke in the handling area.[2]

Storage:
» Store in a tightly closed container in a cool, well-ventilated place.[2]

e For long-term stability, store the powdered form at -20°C and solutions in a solvent at -80°C.

[2]

Disposal Plan

Proper disposal of C16-Ceramide-d31 and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

Table 2: Disposal Guidelines

Waste Type Disposal Procedure

Dispose of as hazardous waste at an approved
Unused C16-Ceramide-d31 waste disposal plant.[1][2] Do not allow it to
enter drains.[1]

Any materials (e.g., gloves, wipes)
_ _ contaminated with the ceramide should be
Contaminated Materials ) ) )
placed in a sealed container and disposed of as

hazardous waste.

Treat as hazardous waste and dispose of

Empty Containers i
through an approved waste disposal plant.[1][2]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for safely handling C16-
Ceramide-d31 from receipt to disposal.
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Caption: Workflow for Safe Handling of C16-Ceramide-d31.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11939212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

